(Z)-2-(3-chloro-6-((phenylsulfonyl)imino)pyridazin-1(6H)-yl)acetamide

• IUPAC Name: 2-[(6Z)-6-(benzenesulfonylimino)-3-chloropyridazin-1-yl]acetamide
• InChI: InChI=1S/C12H11ClN4O3S/c13-10-6-7-12(17(15-10)8-11(14)18)16-21(19,20)9-4-2-1-3-5-9/h1-7H,8H2,(H2,14,18)/b16-12-
• InChI Key: OHQGGWNBDIRJSE-VBKFSLOCSA-N
• Canonical SMILES: C1=CC=C(C=C1)S(=O)(=O)N=C2C=CC(=NN2CC(=O)N)Cl
• Isomeric SMILES: C1=CC=C(C=C1)S(=O)(=O)/N=C\2/C=CC(=NN2CC(=O)N)Cl
• Molecular Formula: C12H11ClN4O3S
• Molecular Weight: 326.76 g/mol

Description

(Z)-2-(3-chloro-6-((phenylsulfonyl)imino)pyridazin-1(6H)-yl)acetamide is a useful research compound. Its molecular formula is C12H11ClN4O3S and its molecular weight is 326.76 g/mol. The purity is usually 95%.
BenchChem offers high-quality (Z)-2-(3-chloro-6-((phenylsulfonyl)imino)pyridazin-1(6H)-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (Z)-2-(3-chloro-6-((phenylsulfonyl)imino)pyridazin-1(6H)-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Antimicrobial Activity : A study investigated the reactivity of derivatives of 2-bromo-N-(phenylsulfonyl)acetamide, which is structurally related to the compound . The synthesized compounds exhibited good antimicrobial activity, with specific compounds showing high activity against most strains tested. Computational calculations provided confirmation for the anticipated new compounds (Fahim & Ismael, 2019).

• Antimalarial and COVID-19 Applications : Another study focused on the synthesis of sulphonamides, including N-(phenylsulfonyl)acetamide derivatives, for their potential antimalarial activity. These compounds were also explored for their ADMET properties and potential effectiveness against COVID-19, with some showing promising results (Fahim & Ismael, 2021).

• Metabolic Stability in Cancer Research : A research on phosphoinositide 3-kinase (PI3K)/mammalian target of rapamycin (mTOR) dual inhibitors, which are relevant in cancer treatment, highlighted the investigation of various 6,5-heterocycles, including compounds structurally similar to the one . This was to improve metabolic stability in cancer therapy applications (Stec et al., 2011).

• Cardiac, Nephrotropic, Neuroprotective, Dermatological, and Cytostatic Applications : A patent analysis study listed pyridazino(4,5-b)indole-1-acetamide compounds for various potential applications, including cardiac, nephrotropic, neuroprotective, dermatological, and cytostatic uses (Habernickel, 2002).

• Radioactive Probes for Benzodiazepine Receptors : Synthesis of imidazo[1,2-α]pyridines, similar in structure to the compound of interest, were proposed as probes for studying Peripheral Benzodiazepine Receptors (PBR) in vivo using SPECT imaging, indicating applications in neurological research (Katsifis et al., 2000).